Cas no 1443289-85-7 (1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine)

1-(2-Fluoro-ethyl)-1H-[1,2,3]triazol-4-ylamine is a fluorinated triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a fluoroethyl group, enhancing its metabolic stability and bioavailability compared to non-fluorinated analogs. The triazole core offers versatile reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds. The amine functionality at the 4-position allows for further derivatization, enabling the development of targeted bioactive molecules. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and electronic properties. Its synthetic accessibility and structural flexibility make it a practical choice for exploratory research in drug discovery and chemical biology.

1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine structure

1443289-85-7 structure

Product Name:1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine

CAS No:1443289-85-7

MF:C₄H₇FN₄

MW:130.123583078384

CID:5700650

PubChem ID:80696772

Update Time:2025-06-08

1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

- 1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine
- SCHEMBL18678762
- AKOS019263798
- 1443289-85-7
- EN300-783816
- 1-(2-Fluoro-ethyl)-1H-[1,2,3]triazol-4-ylamine
- 1-(2-fluoroethyl)triazol-4-amine
- 1H-1,2,3-Triazol-4-amine, 1-(2-fluoroethyl)-
- 1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine
- Inchi： 1S/C4H7FN4/c5-1-2-9-3-4(6)7-8-9/h3H,1-2,6H2
- InChI Key： RBFXLNVWCBLVRA-UHFFFAOYSA-N
- SMILES： FCCN1C=C(N)N=N1

Computed Properties

Exact Mass: 130.06547440g/mol
Monoisotopic Mass: 130.06547440g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 88.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.47±0.1 g/cm3(Predicted)
Boiling Point: 301.8±48.0 °C(Predicted)
pka: 1.74±0.11(Predicted)

1-(2-Fluoro-ethyl)-1h-[1,2,3]triazol-4-ylamine Pricemore >>

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Enamine	EN300-783816-1.0g	1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine	1443289-85-7	95%	1g	$0.0	2023-06-06
Aaron	AR02926C-50mg	1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine	1443289-85-7	95%	50mg	$478.00	2025-02-17
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Aaron	AR02926C-1g	1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine	1443289-85-7	95%	1g	$1970.00	2025-02-17
Aaron	AR02926C-2.5g	1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine	1443289-85-7	95%	2.5g	$3836.00	2023-12-16
Aaron	AR02926C-5g	1-(2-fluoroethyl)-1H-1,2,3-triazol-4-amine	1443289-85-7	95%	5g	$5666.00	2023-12-16
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